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Cat. No.: B13948511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document outlines a detailed application note and protocol for the quantitative analysis of

Dodemorph using gas chromatography (GC). Dodemorph, a fungicide used in agriculture, can

be effectively analyzed using a gas chromatograph equipped with a Nitrogen-Phosphorus

Detector (NPD), which offers high sensitivity and selectivity for nitrogen-containing compounds.

This method is applicable to various matrices, including environmental and agricultural

samples. The protocol provides comprehensive details on sample preparation,

chromatographic conditions, and data analysis.

Introduction
Dodemorph is a morpholine fungicide used to control powdery mildew on various crops.[1]

Monitoring its residue levels in environmental and agricultural samples is crucial for ensuring

food safety and environmental protection. Gas chromatography (GC) is a robust and reliable

technique for the analysis of volatile and semi-volatile compounds like Dodemorph. The use of

a Nitrogen-Phosphorus Detector (NPD) enhances the selectivity of the analysis, minimizing

interference from co-eluting compounds that do not contain nitrogen or phosphorus.[2][3] This

application note provides a validated GC-NPD method for the determination of Dodemorph.
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Quantitative Data Summary
Parameter Value Reference

Recovery > 95% [2][3]

Limit of Detection (LOD) - Leaf

Sample
3 µg per sample [2][3]

Limit of Detection (LOD) -

Cotton Gloves
150 µg per pair [2][3]

Between-day Coefficient of

Variation
6% [2][3]

Retention Time (Axial-

equatorial isomer)
12.32 min [2]

Retention Time (Diequatorial

isomer)
12.69 min [2]

Stability in Foliar Residue

Solutions (refrigerated)
At least 5 months [2][3]

Stability on Cotton Gloves

(refrigerated)
At least 6 months [2][3]

Experimental Protocols
Sample Preparation (QuEChERS Method Adaptation)
This protocol is a general guideline and may require optimization based on the specific sample

matrix.

Materials:

Homogenized sample (e.g., soil, plant material)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous
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Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) tubes containing PSA (primary secondary amine)

and MgSO₄

Centrifuge

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Vortex vigorously for 1 minute to ensure thorough mixing.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

Centrifuge at ≥ 3000 rcf for 5 minutes.

Transfer the upper acetonitrile layer to a d-SPE tube containing 150 mg PSA and 900 mg

MgSO₄.

Vortex for 30 seconds.

Centrifuge at ≥ 3000 rcf for 5 minutes.

The supernatant is ready for GC-NPD analysis.

Gas Chromatography (GC) Conditions
Instrumentation:

Gas Chromatograph equipped with an on-column injector and a Nitrogen-Phosphorus

Detector (NPD).
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Chromatographic Conditions:

Parameter Recommended Setting

GC Column
30 m x 0.25 mm ID, 0.25 µm film thickness, 5%

Phenyl Polysiloxane (or similar)

Injector On-Column

Injection Volume 1 µL

Oven Temperature Program

   Initial Temperature 60°C, hold for 1 min

   Ramp 1 10°C/min to 200°C

   Ramp 2 5°C/min to 250°C, hold for 5 min

Carrier Gas Helium, constant flow at 2.5 mL/min

Detector Nitrogen-Phosphorus Detector (NPD)

   Temperature 325°C

   Hydrogen Flow 3 mL/min

   Air Flow 100 mL/min

   Makeup Gas (Helium) As per manufacturer's recommendation

Visualizations

Sample Preparation (QuEChERS) GC-NPD Analysis

Homogenized Sample (10g) Add Acetonitrile (10mL) Vortex (1 min) Add MgSO4 (4g) & NaCl (1g) Shake (1 min) Centrifuge (5 min) Transfer Supernatant d-SPE Cleanup (PSA/MgSO4) Vortex (30s) Centrifuge (5 min) Final Extract for GC On-Column Injection (1µL)
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Caption: Experimental workflow for Dodemorph analysis.
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GC Oven Temperature Program
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Caption: GC oven temperature program logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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